Cas no 2028204-49-9 (tert-butyl 4-{4-methyl-4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}piperidine-1-carboxylate)

Tert-butyl 4-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}piperidine-1-carboxylate is a heterocyclic compound featuring a fused thienopyridine core linked to a piperidine moiety via a tert-butoxycarbonyl (Boc) protecting group. This structure is of interest in medicinal chemistry due to its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) disorders. The Boc group enhances solubility and stability, facilitating handling and purification. The thienopyridine scaffold offers opportunities for further functionalization, making it valuable for structure-activity relationship (SAR) studies. Its rigid, bicyclic framework may contribute to improved binding affinity in drug discovery applications.
tert-butyl 4-{4-methyl-4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}piperidine-1-carboxylate structure
2028204-49-9 structure
Product Name:tert-butyl 4-{4-methyl-4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}piperidine-1-carboxylate
CAS No:2028204-49-9
MF:C18H28N2O2S
MW:336.492123603821
CID:5777047
PubChem ID:165799246
Update Time:2025-06-12

tert-butyl 4-{4-methyl-4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 4-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}piperidine-1-carboxylate
    • 2028204-49-9
    • EN300-1076137
    • tert-butyl 4-{4-methyl-4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}piperidine-1-carboxylate
    • Inchi: 1S/C18H28N2O2S/c1-17(2,3)22-16(21)20-10-6-13(7-11-20)18(4)14-8-12-23-15(14)5-9-19-18/h8,12-13,19H,5-7,9-11H2,1-4H3
    • InChI Key: ZIWSBJVICDFUCO-UHFFFAOYSA-N
    • SMILES: S1C=CC2=C1CCNC2(C)C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

  • Exact Mass: 336.18714931g/mol
  • Monoisotopic Mass: 336.18714931g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 443
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 69.8Ų

tert-butyl 4-{4-methyl-4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}piperidine-1-carboxylate Pricemore >>

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Additional information on tert-butyl 4-{4-methyl-4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}piperidine-1-carboxylate

Research Brief on tert-butyl 4-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}piperidine-1-carboxylate (CAS: 2028204-49-9)

The compound tert-butyl 4-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}piperidine-1-carboxylate (CAS: 2028204-49-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel heterocyclic compounds, particularly those targeting central nervous system (CNS) disorders. The thienopyridine scaffold, combined with the piperidine moiety, offers a unique pharmacophore that can interact with various biological targets, including G-protein-coupled receptors (GPCRs) and ion channels. Researchers have explored its utility in the development of potential therapeutics for conditions such as schizophrenia, Parkinson's disease, and chronic pain.

One of the most notable advancements in the study of this compound is its application in the synthesis of selective dopamine receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of tert-butyl 4-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}piperidine-1-carboxylate exhibited high affinity for dopamine D2 and D3 receptors, with promising selectivity profiles. These findings suggest its potential as a lead compound for the development of antipsychotic drugs with reduced side effects.

In addition to its CNS applications, recent research has also explored the compound's role in oncology. Preliminary in vitro studies have shown that certain analogs of this compound exhibit cytotoxic activity against cancer cell lines, particularly in glioblastoma and breast cancer models. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR cascade, although further studies are needed to elucidate the exact molecular targets.

The synthesis of tert-butyl 4-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}piperidine-1-carboxylate has been optimized in recent years, with several research groups reporting improved yields and purity through novel catalytic methods. For instance, a 2022 study in Organic Letters described a palladium-catalyzed cross-coupling approach that significantly enhanced the efficiency of the synthetic route, making it more scalable for industrial applications.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. However, the growing body of evidence underscores the versatility and therapeutic potential of tert-butyl 4-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}piperidine-1-carboxylate, positioning it as a valuable candidate for further investigation in drug discovery pipelines.

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